N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C14H19N7O3/c1-9-5-12(23)21(8-16-9)7-11(22)15-6-10-17-13(20(2)3)19-14(18-10)24-4/h5,8H,6-7H2,1-4H3,(H,15,22)
• InChI Key: PESVIRPRKIDSNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NCC2=NC(=NC(=N2)OC)N(C)C
• Molecular Formula: C14H19N7O3
• Molecular Weight: 333.35 g/mol

Description

The compound appears to be a derivative of acetamide with a complex structure that includes a triazine ring and a pyrimidinyl moiety. While the provided papers do not directly discuss this compound, they do offer insights into similar structures and their properties. For instance, paper discusses 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, which share the acetamide group and methoxy functionalities, albeit in a different structural context. Paper explores the N-(2,6-diarylpyrimidin-4-yl)acetamide scaffold, which is relevant due to the presence of a pyrimidinyl group similar to the one in the compound of interest.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the triazine ring, the attachment of the dimethylamino and methoxy groups, and the coupling with the pyrimidinyl acetamide. The papers do not provide a direct synthesis route for the compound , but the methodologies for synthesizing related structures could offer a starting point. For example, the synthesis of related acetamides as discussed in paper involves the formation of amide bonds and could inform the synthesis of the acetamide portion of the target compound.

Molecular Structure Analysis

The molecular structure of the compound would be expected to exhibit certain stereochemical features, such as the angles between amide groups and the potential for hydrogen bonding, as seen in the compounds discussed in paper . The interplanar angles and the presence of hydrogen bonds can significantly influence the conformation and, consequently, the biological activity of the compound.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by its functional groups. The amide groups could engage in hydrogen bonding, as seen in the structures discussed in paper , which could affect solubility and reactivity. The methoxy group could potentially be involved in demethylation reactions, while the triazine and pyrimidinyl rings could participate in various substitution reactions, depending on the reaction conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be determined by its molecular structure. The presence of the dimethylamino group could impart basic properties, while the methoxy and amide functionalities could influence the compound's solubility and hydrogen bonding capacity. The planar hydrophilic and hydrophobic areas described in paper could also be present in the compound of interest, affecting its interaction with biological molecules and solvents.

Scientific Research Applications

Synthesis and Biological Applications

• Antimicrobial Agents

  Novel heterocyclic compounds derived from similar structures have been synthesized for their potential as antimicrobial agents. Studies have found that certain derivatives exhibit significant antibacterial and antifungal activities, comparable to established antibiotics like streptomycin and fusidic acid (Hossan et al., 2012).

• Anti-inflammatory and Analgesic Agents

  Research into the synthesis of novel benzodifuranyl derivatives has shown that these compounds can act as effective cyclooxygenase inhibitors with notable analgesic and anti-inflammatory properties. Some synthesized compounds displayed high inhibitory activity on COX-2 selectivity, analgesic, and anti-inflammatory activities, suggesting potential for the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Synthesis and Chemical Applications

• Heterocyclic Derivatives

  The formation and structural elucidation of heterocyclic derivatives like pyrimido and triazinones have been a focus, with studies detailing the synthesis processes and potential applications of these compounds in material science and medicinal chemistry (Banfield et al., 1987).

• Synthetic Intermediates for Antibiotics

  Some research efforts have concentrated on developing key synthetic intermediates for the production of β-lactam antibiotics. This includes the synthesis of compounds with triazine moieties that serve as critical building blocks in the creation of antibiotics, highlighting the versatility and importance of these structures in drug development (Cainelli et al., 1998).